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Compound of Interest

Compound Name: YU142670

Cat. No.: B1683525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YU142670 is a potent and selective inhibitor of the inositol 5-phosphatases OCRL1

(Oculocerebrorenal syndrome of Lowe) and INPP5B.[1] By inhibiting these enzymes,

YU142670 leads to the cellular accumulation of phosphatidylinositol 4,5-bisphosphate

(PI(4,5)P2), a key signaling lipid.[1] This accumulation has been shown to impact various

cellular processes, including actin cytoskeleton dynamics, membrane trafficking, and

autophagy.[1] These application notes provide a detailed standard operating procedure for the

preparation of YU142670 solutions for use in in vitro and in vivo research settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of YU142670 is provided in the table

below.
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Property Value Reference

Molecular Weight 203.22 g/mol [1][2]

Appearance White to light brown powder [1][2]

Purity ≥98% (HPLC) [1][2]

Solubility 2 mg/mL in DMSO (warmed) [1][2]

Storage Temperature 2-8°C (solid) [1][2]

CAS Number 133847-06-0 [1][2]

Biological Activity
YU142670 is a selective inhibitor of OCRL1 and INPP5B with the following reported IC50

values:

Target IC50 (μM) Substrate Reference

OCRL1 0.71 PI(4,5)P2 [1]

INPP5B 0.53 PI(3,4,5)P3 [1]

INPP5B 1.78 PI(4,5)P2 [1]

Standard Operating Procedure for Solution
Preparation
This protocol describes the preparation of a 10 mM stock solution of YU142670 in Dimethyl

Sulfoxide (DMSO) and its subsequent dilution to working concentrations.

Materials and Equipment
YU142670 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials
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Calibrated pipettes and sterile, filter-barrier pipette tips

Vortex mixer

Water bath or heat block (optional, for warming)

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Protocol for 10 mM Stock Solution Preparation
Calculate the required mass of YU142670:

To prepare 1 mL of a 10 mM stock solution, use the following calculation:

Mass (mg) = Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol )

Mass (mg) = 0.001 L x 0.010 mol/L x 203.22 g/mol = 2.0322 mg

Accurately weigh out approximately 2.03 mg of YU142670 powder.

Dissolution in DMSO:

Add the weighed YU142670 powder to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution for 1-2 minutes to aid dissolution.

If the compound does not fully dissolve, warm the solution to 37°C for 5-10 minutes, with

intermittent vortexing.[1][2] Ensure the tube is tightly capped during warming.

Storage of Stock Solution:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C or -80°C for long-term storage. Under these

conditions, the solution is expected to be stable for several months.
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Protocol for Preparation of Working Solutions
Thaw the Stock Solution:

Thaw a single aliquot of the 10 mM YU142670 stock solution at room temperature.

Dilution to Working Concentration:

Dilute the stock solution to the desired final concentration using an appropriate cell culture

medium or buffer.

For example, to prepare 1 mL of a 100 µM working solution, add 10 µL of the 10 mM stock

solution to 990 µL of the desired medium or buffer.

Mix thoroughly by gentle pipetting or vortexing.

Use and Storage of Working Solutions:

Use the freshly prepared working solution immediately for experiments.

It is recommended to not store diluted working solutions for extended periods.

Experimental Workflow for YU142670 Solution
Preparation and Use
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Solution Preparation

Experimental Use

Weigh YU142670 Powder

Dissolve in Anhydrous DMSO

Vortex to Mix

Warm if Necessary (37°C)

If not fully dissolved

Aliquot Stock Solution

Once dissolved

Store at -20°C or -80°C

Thaw Stock Solution Aliquot

Dilute to Working Concentration
in Culture Medium/Buffer

Apply to Cells/System

Click to download full resolution via product page

Caption: Workflow for the preparation and application of YU142670 solutions.
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Signaling Pathway of YU142670 Action
YU142670 inhibits OCRL1 and INPP5B, leading to an increase in cellular PI(4,5)P2 levels. This

has several downstream consequences, including alterations in the actin cytoskeleton and

impaired autophagosome-lysosome fusion.
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Caption: Simplified signaling pathway showing the mechanism of action of YU142670.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. YU142670 = 98 HPLC 133847-06-0 [sigmaaldrich.com]

2. YU142670 ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Application Notes and Protocols for YU142670 Solution
Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683525#standard-operating-procedure-for-
yu142670-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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